Cas no 936023-14-2 (N-(3,4-dimethylphenyl)methylcyclopropanamine)

• Product Name: N-(3,4-dimethylphenyl)methylcyclopropanamine
• CAS No: 936023-14-2
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD11204719
• CID: 2620923
• PubChem ID: 43090147
• Update Time: 2025-06-29

N-(3,4-dimethylphenyl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-dimethylphenyl)methyl]cyclopropanamine
• N-(3,4-diMethylbenzyl)cyclopropanaMine
• N-(3,4-dimethylphenyl)methylcyclopropanamine
• MFCD11204719
• F8881-7688
• EN300-83837
• N-((3,4-dimethylphenyl)methyl)cyclopropanamine
• AS-40864
• 972-147-7
• 936023-14-2
• Z86138988
• LMB02314
• SCHEMBL694138
• AKOS008989498

• MDL： MFCD11204719
• Inchi： 1S/C12H17N/c1-9-3-4-11(7-10(9)2)8-13-12-5-6-12/h3-4,7,12-13H,5-6,8H2,1-2H3
• InChI Key： JNPDTCFLSUFURZ-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C)=C(C)C=1)C1CC1

Computed Properties

• Exact Mass: 175.136099547Da
• Monoisotopic Mass: 175.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: NA

N-(3,4-dimethylphenyl)methylcyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3,4-dimethylphenyl)methylcyclopropanamine

N-(3,4-Dimethylphenyl)methylcyclopropanamine: A Comprehensive Overview

The compound CAS No. 936023-14-2, commonly referred to as N-(3,4-dimethylphenyl)methylcyclopropanamine, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which have garnered considerable attention in recent years due to their versatile properties and structural uniqueness. The molecule consists of a cyclopropane ring attached to a methyl group and an N-substituted phenyl group, making it a valuable compound in both academic research and industrial settings.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design, particularly in the development of bioactive molecules. The compact and strained structure of cyclopropane rings imparts unique electronic and steric properties, which can be exploited to enhance the potency and selectivity of pharmacological agents. In the case of N-(3,4-dimethylphenyl)methylcyclopropanamine, the presence of the dimethylphenyl group introduces additional steric bulk and electronic effects, further modulating the compound's reactivity and biological activity.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. For instance, recent advancements in catalytic methods have enabled more efficient formation of cyclopropane rings, which is critical for scaling up production in industrial settings.

In terms of applications, N-(3,4-dimethylphenyl)methylcyclopropanamine has shown promise in several areas. One notable application is its use as an intermediate in the synthesis of complex molecules with potential therapeutic value. Its ability to undergo further functionalization makes it a valuable building block in medicinal chemistry. Additionally, this compound has been investigated for its potential as a ligand in transition metal-catalyzed reactions, where its unique structure can facilitate selective bond formations.

Recent research has also explored the biological activity of this compound. Studies have demonstrated that cyclopropane-containing compounds can exhibit interesting interactions with biological targets, such as enzymes and receptors. In particular, the dimethylphenyl group in this molecule may contribute to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets. These findings suggest that this compound could serve as a lead structure for developing novel bioactive agents.

From an environmental standpoint, understanding the fate and behavior of N-(3,4-dimethylphenyl)methylcyclopropanamine in various ecosystems is crucial for assessing its safety and sustainability. Recent studies have focused on evaluating its biodegradation pathways and toxicity profiles under different conditions. These efforts aim to ensure that the compound can be used responsibly without posing significant risks to human health or the environment.

In conclusion, CAS No. 936023-14-2, or N-(3,4-dimethylphenyl)methylcyclopropanamine, represents a fascinating example of how structural complexity can lead to versatile chemical properties. With ongoing advancements in synthetic methods and increasing insights into its biological activity, this compound is poised to play an important role in future chemical innovations. Its potential applications span across pharmaceuticals, materials science, and beyond, making it a subject of continued interest for researchers worldwide.